Cas no 111887-71-9 (2-Fluoro-3,5-dimethylpyridine)
2-Fluoro-3,5-dimethylpyridine is a fluorinated pyridine derivative characterized by its methyl substituents at the 3- and 5-positions, along with a fluorine atom at the 2-position. This structure imparts unique reactivity and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances electrophilic substitution selectivity, while the methyl groups contribute to increased lipophilicity, influencing bioavailability. Its stability under various reaction conditions allows for versatile applications in cross-coupling reactions, nucleophilic substitutions, and heterocyclic functionalizations. The compound is particularly useful in the development of bioactive molecules due to its balanced electronic and steric effects. Proper handling and storage are recommended to maintain its integrity.
2-Fluoro-3,5-dimethylpyridine structure
Product Name:2-Fluoro-3,5-dimethylpyridine
CAS No:111887-71-9
MF:C7H8FN
MW:125.143525123596
MDL:MFCD11044345
CID:129457
PubChem ID:13758763
Update Time:2025-06-07
2-Fluoro-3,5-dimethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3,5-dimethylpyridine
- 3,5-DIMETHYL-2-FLUOROPYRIDINE
- Pyridine,2-fluoro-3,5-dimethyl-
- PC6839
- Pyridine,2-fluoro-3,5-dimethyl
- Pyridine, 2-fluoro-3,5-dimethyl- (9CI)
- DS-14777
- D84290
- AKOS006308894
- 2-Fluoro-3,5-dimethyl-pyridine
- DTXSID50548563
- MFCD11044345
- 111887-71-9
- FT-0728938
- CS-0195358
- SB52383
- SCHEMBL8266802
- DB-082287
-
- MDL： MFCD11044345
- Inchi： 1S/C7H8FN/c1-5-3-6(2)7(8)9-4-5/h3-4H,1-2H3
- InChI Key： CUDJWROWEHMDIY-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC(C)=CN=1
Computed Properties
- Exact Mass: 125.06400
- Monoisotopic Mass: 125.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 1.83750
2-Fluoro-3,5-dimethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Fluoro-3,5-dimethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026390-250mg |
3,5-Dimethyl-2-fluoropyridine |
111887-71-9 | 97% | 250mg |
$159.94 | 2023-09-04 | |
| Alichem | A023026390-1g |
3,5-Dimethyl-2-fluoropyridine |
111887-71-9 | 97% | 1g |
$369.97 | 2023-09-04 | |
| Alichem | A023026390-5g |
3,5-Dimethyl-2-fluoropyridine |
111887-71-9 | 97% | 5g |
$1144.48 | 2023-09-04 | |
| Chemenu | CM247762-1g |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | 95% | 1g |
$299 | 2021-08-04 | |
| Chemenu | CM247762-5g |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | 95% | 5g |
$916 | 2021-08-04 | |
| TRC | F591480-50mg |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F591480-100mg |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F591480-500mg |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | 500mg |
$ 230.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F895941-100mg |
2-Fluoro-3,5-dimethylpyridine |
111887-71-9 | ≥95% | 100mg |
￥370.80 | 2022-01-12 | |
| Apollo Scientific | PC6839-250mg |
3,5-Dimethyl-2-fluoropyridine |
111887-71-9 | 95+% | 250mg |
£121.00 | 2024-05-26 |
2-Fluoro-3,5-dimethylpyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
111887-71-9 (2-Fluoro-3,5-dimethylpyridine) Related Products
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